Cas no 135901-81-4 (3-Acetyl-4-propoxybenzoic acid)

• Product Name: 3-Acetyl-4-propoxybenzoic acid
• CAS No: 135901-81-4
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 2113385
• Update Time: 2023-08-04

3-Acetyl-4-propoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-4-propoxyBenzoic acid
• 3-Acetyl-4-propoxy-benzoic acid
• 3-Acetyl-4-propoxybenzoic acid

• Inchi： 1S/C12H14O4/c1-3-6-16-11-5-4-9(12(14)15)7-10(11)8(2)13/h4-5,7H,3,6H2,1-2H3,(H,14,15)
• InChI Key： NVXAMXHFYNMGND-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=CC(C(=O)O)=CC=1C(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 262
• Topological Polar Surface Area: 63.6